2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene

• Molecular Formula: C11H18N2O3S2
• Molecular Weight: 290.4 g/mol
• IUPAC Name: 1-(2-methoxyethyl)-4-thiophen-2-ylsulfonylpiperazine
• InChI: InChI=1S/C11H18N2O3S2/c1-16-9-8-12-4-6-13(7-5-12)18(14,15)11-3-2-10-17-11/h2-3,10H,4-9H2,1H3
• InChI Key: QTBUFWMJHNBOQY-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CCN(CC1)S(=O)(=O)C2=CC=CS2

Description

2-[[4-(2-Methoxyethyl)piperazinyl]sulfonyl]thiophene is a useful research compound. Its molecular formula is C11H18N2O3S2 and its molecular weight is 290.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a suspension of 1-(2-methoxyethyl)piperazine dihydrochloride (2.61 g, 12.0 mmol) in THF (100 mL) was added triethylamine (10 mL) and the resulting mixture was stirred for 10 min. Then a solution of 2-thiophenesulfonyl chloride (1.98 g, 10.84 mmol) was added in THF (3 mL) over 5 min. The reaction mixture was allowed to stir at room temperature for 1 h, the volatiles were evaporated and the residue was extracted with ethyl acetate (3×100 mL). The combined extracts were washed with a saturated sodium bicarbonate solution (50 mL), brine and dried over molecular sieves. Evaporation to dryness gave a viscous oil (2.09 g, 75%).